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Compound of Interest

Compound Name: 3,4,5-Trichlorobenzaldehyde

Cat. No.: B1355452

Introduction: 3,4,5-Trichlorobenzaldehyde (CAS No. 56961-76-3) is a polychlorinated
aromatic aldehyde, a valuable chemical intermediate in the synthesis of diverse
pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] Its molecular structure,
featuring an aldehyde functional group and three chlorine substituents on the benzene ring,
makes it a versatile building block for creating complex bioactive molecules.[1][2] However, the
same reactivity and substitution pattern that make it useful also necessitate a thorough
understanding of its hazard profile.

This guide provides an in-depth, risk-based framework for the safe handling, storage, and
emergency management of 3,4,5-Trichlorobenzaldehyde. It is intended for researchers,
chemists, and drug development professionals who work with this compound in a laboratory
setting. The protocols and insights herein are synthesized from established safety data to
ensure a self-validating system of protection, prioritizing experimental integrity and personnel
safety.

Section 1: Hazard Identification and Core Risk
Profile

The primary and most critical step in safe handling is a complete understanding of the
compound's intrinsic hazards as defined by the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals. 3,4,5-Trichlorobenzaldehyde is classified as a
hazardous substance with acute and severe risks upon contact.[3]
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The causality behind this classification stems from the compound's chemical nature. As a
chlorinated aromatic aldehyde, it can react readily with biological macromolecules. The
aldehyde group can form Schiff bases with amine groups in proteins, while the chlorinated ring
structure contributes to its reactivity and potential for tissue damage. The "Danger" signal word
indicates that this compound can cause significant, and in some cases irreversible, harm.[3]

Table 1: GHS Classification Summary for 3,4,5-Trichlorobenzaldehyde[3]

Category GHS Information
Pictogram(s)
Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements

damage.H335: May cause respiratory irritation.

Skin Corrosion / Irritation (Category 1C)Specific
Hazard Classes Target Organ Toxicity, Single Exposure (STOT
SE 3), Respiratory Tract Irritation

P260, P261, P264, P271, P280,
P301+P330+P331, P302+P361+P354,
P304+P340, P305+P354+P338, P316, P319,
P321, P363, P403+P233, P405, P501

Precautionary Codes

A Skin Corrosion Category 1C classification is a critical warning, indicating that the material can
cause irreversible tissue damage upon contact with the skin for a duration of up to one hour.[3]

The STOT SE 3 classification highlights the risk of irritation to the respiratory system if the dust

is inhaled.[3]

Section 2: Physicochemical Properties and Their
Impact on Safety

Understanding the physical properties of a chemical is fundamental to anticipating its behavior
in the laboratory and designing appropriate safety controls.

Table 2: Key Physicochemical Properties of 3,4,5-Trichlorobenzaldehyde
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Property Value Source
CAS Number 56961-76-3 [3][41[5]
Molecular Formula C7HsCIs0 [11[4115]
Molecular Weight 209.46 g/mol [11[3114]

) White to off-white solid,
Physical Form [61[7]
powder, or chunks

B Soluble in Dichloromethane,
Solubility [5][6]
Ethyl Acetate

2-8°C, under inert gas
Storage Temperature ) [1][5]i6][8]
(Nitrogen or Argon)

The solid, often powdered, form of this compound presents a significant risk of aerosolization.
[6] Fine dust can be easily inhaled, leading to respiratory irritation as warned by the H335
statement.[3] Therefore, all manipulations, especially weighing, must be conducted in a manner
that prevents dust generation. Its recommended storage condition at 2-8°C under an inert
atmosphere suggests a need to manage its stability and reactivity.[5][6][8]

Section 3: Exposure Control and the Hierarchy of
Safety

A robust safety plan relies on a multi-layered approach known as the "Hierarchy of Controls."
This framework prioritizes the most effective control measures to eliminate or minimize
hazards. Relying solely on Personal Protective Equipment (PPE) is the last and least effective
line of defense.
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Hierarchy of Controls for 3,4,5-Trichlorobenzaldehyde

Elimination
(Not feasible - compound is required)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Certified Chemical Fume Hood)

Administrative Controls
(SOPs, Designated Areas, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Click to download full resolution via product page
Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

* Engineering Controls: This is the most critical layer for handling 3,4,5-
Trichlorobenzaldehyde. All work, including weighing, transfers, and preparation of
solutions, must be performed inside a certified chemical fume hood to contain dust and

vapors.
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o Administrative Controls: Strict Standard Operating Procedures (SOPs) must be developed
and followed. This includes designating specific areas for handling this compound, ensuring
personnel are fully trained on its hazards, and restricting access to authorized users only.

o Personal Protective Equipment (PPE): PPE is mandatory as the final barrier.

o Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene, that comply
with standard EN 374. Given the corrosive nature, double-gloving is a prudent choice.

o Eye and Face Protection: Due to the severe eye damage risk (H314), chemical safety
goggles in combination with a full-face shield are required.[3]

o Skin and Body Protection: A full-length laboratory coat must be worn and kept buttoned.
For larger quantities, a chemical-resistant apron is recommended.

o Respiratory Protection: If engineering controls are insufficient to prevent dust formation, a
NIOSH-approved respirator with a particulate filter must be used.[9]

Section 4: Protocol for Safe Weighing and Solution
Preparation

This protocol provides a self-validating workflow that integrates the necessary safety controls.

e Preparation & Workspace Setup:

o

Confirm the chemical fume hood has a current certification and is functioning correctly.

o

Don all required PPE: double gloves, lab coat, safety goggles, and face shield.

[¢]

Cover the work surface within the fume hood with absorbent, disposable bench paper.

[e]

Assemble all necessary equipment (spatulas, weigh paper/boat, glassware, solvent) inside
the hood to minimize traffic.

 Aliquoting the Solid Compound:
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o Retrieve the container of 3,4,5-Trichlorobenzaldehyde from its 2-8°C storage.[6][8] Allow
it to equilibrate to room temperature inside the fume hood before opening to prevent
moisture condensation.

o Open the container slowly. Use a clean spatula to carefully transfer the desired amount of
solid to a tared weigh boat.

o Causality: Perform this transfer slowly and close to the work surface to minimize the
creation of airborne dust. Avoid tapping or dropping the solid.

o Securely close the main container immediately after aliquoting.

e Solubilization:

o Place the destination flask, containing the appropriate solvent (e.g., Dichloromethane), on
a stir plate within the hood.

o Carefully add the weighed solid to the solvent. This order of addition (solid to liquid) helps
prevent splashing and reduces dust.

o Use a small amount of the solvent to rinse the weigh boat, ensuring a quantitative transfer.
e Decontamination and Cleanup:

o Carefully fold the used weigh paper and any contaminated wipes and place them into a
designated solid hazardous waste container located within the fume hood.

o Wipe down the spatula and any affected surfaces with a cloth dampened with a suitable
solvent, followed by soap and water. Dispose of the cloth as hazardous waste.

o Remove PPE in the correct order (gloves last) and wash hands thoroughly with soap and
water.

e Waste Disposal:

o All waste materials, including excess solid, contaminated consumables, and solutions,
must be disposed of in clearly labeled hazardous waste containers. Follow all local, state,
and federal regulations for halogenated organic waste.
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Section 5: Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical to mitigating harm.

Exposure Event Occurs

Identify Exposure Route

Skin Eye Inhalation

INHALATION
1. Move victim to fresh air immediately.
2. If breathing is difficult, give oxygen.

SKIN CONTACT EYE CONTACT
1. Immediately remove all contaminated clothing. 1. Immediately flush eyes with water for 15+ minutes, lifting lids.

2. Flush skin with copious water for 15+ minutes. 2. Remove contact lenses if possible.

3. Seek immediate medical attention. 3. Seek immediate medical attention/ophthalmologist. 3. If not breathing, give artificial respiration.

4. Seek immediate medical attention.

Click to download full resolution via product page
Caption: Flowchart for first aid response to chemical exposure.
First-Aid Measures:

e Inhalation: Move the exposed person to fresh air at once.[4][10] If breathing has stopped or
is difficult, provide artificial respiration or oxygen as needed.[4] Seek immediate medical
attention.[4][10]

« Skin Contact: This is a critical emergency due to the compound's corrosive nature.
Immediately remove all contaminated clothing and shoes.[4][11] Flush the affected skin area
with large amounts of soap and water for at least 15 minutes.[4] Seek immediate medical
attention.[10]

+ Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][10][11] Do not delay in seeking immediate
medical attention from an ophthalmologist.
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Ingestion: Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person.[4] Call a physician or poison control center
immediately.[4]

Accidental Release Measures (Spill Response):

Evacuate & Secure: Immediately alert others in the area. Remove all sources of ignition.[4]
Protect Personnel: Don full PPE, including respiratory protection if necessary.

Containment: For a solid spill, avoid creating dust. Do not dry sweep. Gently cover the spill
with an inert absorbent material.[4] Some protocols for hazardous solids recommend
dampening the material with a suitable solvent like 60-70% ethanol to prevent dust from
becoming airborne before collection.[12]

Cleanup: Carefully collect the material using spark-proof tools and place it into a suitable,
labeled container for hazardous waste disposal.[4]

Decontaminate Area: Clean the spill area thoroughly with a solvent-dampened cloth followed
by soap and water.[12]

Section 6: Firefighting and Stability

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (COz2), or alcohol-
resistant foam.[4][13]

Specific Hazards: During a fire, hazardous decomposition products can be released,
including toxic fumes of carbon monoxide, carbon dioxide, and hydrogen chloride gas.[14]

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and
full protective gear to prevent contact with skin and inhalation of toxic fumes.[4]

Stability and Reactivity: The material is generally stable under recommended storage
conditions.[9] However, it may be incompatible with strong oxidizing agents, acid chlorides,
and acid anhydrides.[12]
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3,4,5-Trichlorobenzaldehyde - LookChem. LookChem. [Link]

First Aid Procedures for Chemical Hazards. NIOSH - CDC. [Link]
Section 5: Firefighting Measures.

Safety Data Sheet: 3,4,5-Trimethoxybenzaldehyde. Carl ROTH. [Link]
3,4,5-trichlorobenzaldehyde (C7H3CI30). PubChemlLite. [Link]
First Aid: Chemical Exposure. UMass Memorial Health. [Link]
3-CHLOROBENZALDEHYDE MSDS. Loba Chemie. [Link]

First Aid Treatment Steps for Chemical Safety. TRADESAFE. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Safety & Handling Guide for 3,4,5-
Trichlorobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355452#3-4-5-trichlorobenzaldehyde-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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